Methyl 3-cyano-2-oxo-3-phenylpropanoate
Overview
Description
Scientific Research Applications
Asymmetric Catalysis
Asymmetric 1,4-addition of arylboronic acids to (E)-methyl 2-cyano-3-arylpropenoates, in the presence of a rhodium catalyst coordinated with a chiral diene ligand, results in high yields of methyl 3,3-diaryl-2-cyanopropanoates with high enantioselectivity. This catalytic asymmetric transformation has been applied to the asymmetric synthesis of (R)-tolterodine, demonstrating the compound's utility in asymmetric catalysis and organic synthesis (Sörgel et al., 2008).
Cross-Coupling Reactions
The cross-coupling of remote meta-C–H bonds directed by a U-shaped template has been developed for 3-phenylpropanoic acid and phenolic derivatives. This process involves the combination of a weakly coordinating U-shaped template and mono-protected amino acid ligand for the cross-coupling of C–H bonds with organoborons, highlighting a novel approach to C–H activation and functionalization (Wan et al., 2013).
Radical Chemistry
Cyano(ethoxycarbonothioylthio)methyl benzoate has been shown to be an excellent one-carbon radical equivalent for the introduction of an acyl unit via xanthate transfer radical addition to olefins. This demonstrates the compound's role in facilitating radical transformations, which can be further elaborated for diverse synthetic applications (Bagal et al., 2006).
High-Performance Materials
Research into phthalonitrile resin with a hyperbranched structure has led to the synthesis of a polyester-type phthalonitrile cyano resin with both polyester and hyperbranched structures. This resin exhibits good heat resistance and processability, indicating its potential application in high-temperature resistant and thermal protection materials (Wang et al., 2020).
DNA Binding Interactions
Amide derivatives of dexibuprofen have been synthesized and studied for their binding with ds.DNA through experimental and theoretical techniques. This study highlights the potential of methyl 3-cyano-2-oxo-3-phenylpropanoate derivatives in biochemistry and pharmacology, particularly in understanding drug-DNA interactions (Arshad et al., 2017).
Future Directions
properties
IUPAC Name |
methyl 3-cyano-2-oxo-3-phenylpropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO3/c1-15-11(14)10(13)9(7-12)8-5-3-2-4-6-8/h2-6,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNYOAFQKKKAQRW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=O)C(C#N)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90478239 | |
Record name | methyl 3-cyano-2-oxo-3-phenylpropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90478239 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-cyano-2-oxo-3-phenylpropanoate | |
CAS RN |
397887-10-4 | |
Record name | methyl 3-cyano-2-oxo-3-phenylpropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90478239 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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